Cas no 24816-23-7 (2,6-Octadienedioic acid, (E,E)-)
24816-23-7 structure
Product Name:2,6-Octadienedioic acid, (E,E)-
CAS No:24816-23-7
MF:C8H10O4
MW:170.162602901459
CID:1418425
PubChem ID:53883117
Update Time:2025-04-20
2,6-Octadienedioic acid, (E,E)- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadienedioic acid, (E,E)-
- octa-2,6-dienedioic acid
- DTXSID70707377
- 24816-23-7
-
- Inchi: 1S/C8H10O4/c9-7(10)5-3-1-2-4-6-8(11)12/h3-6H,1-2H2,(H,9,10)(H,11,12)
- InChI Key: HLEWRNFSHDSFFF-UHFFFAOYSA-N
- SMILES: OC(C=CCCC=CC(=O)O)=O
Computed Properties
- Exact Mass: 170.0579
- Monoisotopic Mass: 170.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.8
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
2,6-Octadienedioic acid, (E,E)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
24816-23-7 (2,6-Octadienedioic acid, (E,E)-) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 10321-71-8(4-Methyl-2-pentenoic acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1191-04-4(hex-2-enoic acid)
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